Cas no 23917-22-8 (2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile)

• Product Name: 2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile
• CAS No: 23917-22-8
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• MDL: MFCD00121496
• CID: 288636
• PubChem ID: 605976
• Update Time: 2025-08-03

2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carbonitrile
• 2-Amino-5,6,7,8-tetrahydro-4H-cyclohepta-[b]thiophene-3-carbonitrile
• 4H-Cyclohepta[b]thiophene-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-
• 2-amino-3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene
• 2-amino-4,5,6,7,8-pentahydrocyclohepta[1,2-b]thiophene-3-carbonitrile
• 2-amino-4,5,6,7,8-pentahydrocycloheptathiophen-3-carbonitrile
• 2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile
• 2-amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carbonitrile(SALTDATA: FREE)
• 2-amino-5,6,7,8-tetrahydro-4H-cyclohepta< b> thiophene-3-carbonitrile
• AC1LCSKV
• AC1Q50NR
• AC1Q50NS
• ethyl 2-amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3
• SureCN1719516
• CS-0076892
• AKOS000115929
• 2-amino-5,6,7,8-tetrahydro-4 h-cyclohepta[b]thiophene-3-carbonitrile
• SCHEMBL1719516
• SR-01000596993-2
• Cambridge id 5574569
• HMS550L16
• 2-Amino-3-cyano-4,5-pentamethylene thiophene
• Z56881210
• DTXSID30345633
• F0825-0279
• 2-AMINO-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA(B)THIOPHENE-3-CARBONITRILE
• AB01097757-04
• NCGC00331580-01
• SR-01000596993
• EN300-02824
• 23917-22-8
• Maybridge1_003250
• FS-1955
• EU-0066562
• Oprea1_576871
• CCG-45963
• 2-Amino-5,6,7 ,8-Tetrahydro-4H
• Oprea1_043105
• 2-Amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carbonitrile #
• CHEMBL1632046
• GBQACFCEZPKMTA-UHFFFAOYSA-N
• DP 00789
• SR-01000596993-1
• MFCD00121496
• ALBB-001607
• BBL009194
• STK386477

• MDL： MFCD00121496
• Inchi： 1S/C10H12N2S/c11-6-8-7-4-2-1-3-5-9(7)13-10(8)12/h1-5,12H2
• InChI Key： GBQACFCEZPKMTA-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCCC2)N

Computed Properties

• Exact Mass: 192.07226
• Monoisotopic Mass: 192.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78
• XLogP3: 3.3

Experimental Properties

• Density: 1.23
• Boiling Point: 406.4°Cat760mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.61
• PSA: 49.81

Additional information on 2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile

Introduction to 2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile (CAS No. 23917-22-8)

2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 23917-22-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the thiophene family, a class of molecules known for their diverse biological activities and industrial applications. The presence of both amino and nitrile functional groups in its molecular structure endows it with unique chemical reactivity and potential utility in the synthesis of pharmacologically active agents.

The molecular framework of 2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile consists of a seven-membered cycloheptane ring fused to a thiophene moiety, with an amino group at the 2-position and a nitrile group at the 3-position. This specific arrangement of functional groups makes it a versatile intermediate for further chemical modifications, enabling the development of novel derivatives with tailored properties. The compound's ability to participate in various organic reactions, such as nucleophilic substitution and condensation reactions, further enhances its appeal as a synthetic building block.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile due to its structural similarity to known bioactive molecules. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and infectious diseases. For instance, researchers have investigated its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the pathogenesis of inflammation. The amino group at the 2-position provides a potential site for hydrogen bonding interactions with biological targets, while the nitrile group can engage in coordination with metal ions or serve as a precursor for further functionalization.

The synthesis of 2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile involves multi-step organic transformations that highlight the compound's synthetic utility. One common synthetic route begins with the cyclization of appropriately substituted precursors to form the cycloheptane-thiophene core. Subsequent functionalization steps introduce the amino and nitrile groups at the desired positions. Advances in catalytic methods have enabled more efficient and selective synthesis of this compound, reducing the need for harsh reaction conditions and minimizing byproduct formation. These improvements have made it feasible to produce 2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile on a larger scale for both research and potential commercial applications.

From a materials science perspective, 2-amino-4H,5 H,6 H,7 H,8 H-cyclohept[a]b thiophene-3-carbonitrile has shown promise as a precursor for developing advanced materials with unique electronic properties. The conjugated system formed by the thiophene ring can be exploited to create organic semiconductors or optoelectronic materials. Researchers have explored its use in fabricating organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where its ability to undergo π-stacking interactions enhances charge transport properties. Additionally, 2-amino,4 H,5 H,6 H,7 H,8 H-cyclohept[a]b thiophene-3-carbonitrile derivatives exhibit interesting photophysical properties, making them suitable candidates for applications in sensors and photovoltaic devices.

The growing interest in 2-amino,4 H,5 H,6 H,7 H,8 H-cyclohept[a]b thiophene-3-carbonitrile has also spurred innovation in computational chemistry approaches to predict its biological activity and optimize its structure for better performance. Molecular modeling techniques have been employed to simulate interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These computational studies complement experimental efforts by helping researchers design more effective derivatives with enhanced potency and reduced toxicity profiles.

In conclusion, 2-amino,4 H,5 H,6 H,7 H,8 H-cyclohept[a]b thiophene-3-carbonitrile (CAS No. 23917-22-8) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug discovery, while its electronic properties offer opportunities for advanced material applications. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in addressing challenges across multiple scientific disciplines.